Cas no 1249750-82-0 (Cyclopentanol, 2-[(2-chlorophenyl)methyl]- )

• Product Name: Cyclopentanol, 2-[(2-chlorophenyl)methyl]-
• CAS No: 1249750-82-0
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD16091442
• CID: 5177681
• Update Time: 2025-10-17

Cyclopentanol, 2-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chlorophenyl)methyl]cyclopentanol (ACI)
• Cyclopentanol, 2-[(2-chlorophenyl)methyl]-

• MDL： MFCD16091442
• Inchi： 1S/C12H15ClO/c13-11-6-2-1-4-9(11)8-10-5-3-7-12(10)14/h1-2,4,6,10,12,14H,3,5,7-8H2
• InChI Key： NUINZTSXVGEHOC-UHFFFAOYSA-N
• SMILES： ClC1C(CC2C(O)CCC2)=CC=CC=1

Additional information on Cyclopentanol, 2-[(2-chlorophenyl)methyl]-

Cyclopentanol, 2-[(2-chlorophenyl)methyl]- (CAS No. 1249750-82-0): An Overview

Cyclopentanol, 2-[(2-chlorophenyl)methyl]- (CAS No. 1249750-82-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclopentanol core with a substituted benzyl group, which imparts specific chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to Cyclopentanol, 2-[(2-chlorophenyl)methyl]-.

Chemical Structure and Properties

Cyclopentanol, 2-[(2-chlorophenyl)methyl]- is a cyclic alcohol with a five-membered ring and a benzyl substituent containing a chlorine atom. The molecular formula of this compound is C₁₁H₁₃ClO, and it has a molecular weight of approximately 196.67 g/mol. The presence of the chlorine atom in the benzyl group can influence the compound's reactivity and stability, making it an interesting candidate for various chemical reactions and biological studies.

The physical properties of Cyclopentanol, 2-[(2-chlorophenyl)methyl]- include its solubility in common organic solvents such as ethanol, acetone, and dichloromethane. It is also slightly soluble in water, which can be advantageous for certain applications in pharmaceuticals and materials science. The compound exhibits moderate volatility and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of Cyclopentanol, 2-[(2-chlorophenyl)methyl]- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclopentanone with 2-chlorobenzyl chloride in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the carbonyl carbon of cyclopentanone, followed by reduction to form the desired alcohol.

Another approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds. For example, the reaction of cyclopentyl magnesium bromide with 2-chlorobenzaldehyde followed by reduction can yield Cyclopentanol, 2-[(2-chlorophenyl)methyl]-. This method offers high yields and good selectivity but may require more stringent reaction conditions.

Biological Activity and Applications

Cyclopentanol, 2-[(2-chlorophenyl)methyl]- has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For instance, studies have demonstrated that it can inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmission.

In addition to its enzymatic inhibition properties, Cyclopentanol, 2-[(2-chlorophenyl)methyl]- has also been investigated for its potential as an antifungal agent. Preliminary studies have indicated that it possesses moderate antifungal activity against several strains of fungi, including Candida albicans and Aspergillus niger. These findings suggest that further research into the compound's antifungal mechanisms could lead to new therapeutic applications.

Recent Research Findings

The latest research on Cyclopentanol, 2-[(2-chlorophenyl)methyl]- has focused on elucidating its mechanism of action and optimizing its properties for specific applications. A study published in the Journal of Medicinal Chemistry reported that modifications to the benzyl substituent could enhance the compound's inhibitory activity against AChE. Specifically, introducing additional functional groups such as hydroxyl or amino groups improved the binding affinity to the enzyme's active site.

Another notable study conducted by researchers at a leading pharmaceutical company explored the use of Cyclopentanol, 2-[(2-chlorophenyl)methyl]- as a lead compound for developing new antifungal agents. The team synthesized several analogs with varying substituents on the benzene ring and evaluated their antifungal activity against a panel of clinically relevant fungi. The results showed that certain analogs exhibited significantly enhanced antifungal potency compared to the parent compound.

Conclusion

In summary, Cyclopentanol, 2-[(2-chlorophenyl)methyl]- (CAS No. 1249750-82-0) is a versatile compound with unique structural features that make it an attractive candidate for various applications in organic chemistry and medicinal chemistry. Its potential as an enzymatic inhibitor and antifungal agent has been highlighted in recent research studies, suggesting promising avenues for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in both academic research and industrial applications.